Cas no 4263-87-0 (Dehydrodiconiferyl alcohol)

Dehydrodiconiferyl alcohol Properties

Names and Identifiers

• 3-Benzofuranmethanol,2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-5-(3-hydroxy-1-propen-1-yl)-7-methoxy-
• 4-[3-(hydroxymethyl)-5-[(E)-3-hydroxyprop-1-enyl]-7-methoxy-2,3-dihydro-1-benzofuran-2-yl]-2-methoxyphenol
• 3-Benzofuranmethanol, 2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-5-(3-hydroxy-1-propenyl)-7-methoxy-
• 3-Benzofuranmethanol, 2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-5-(3-hydroxypropenyl)-7-methoxy-
• [ "" ]
• (+)-Dehydrodiconiferyl alcohol
• Dehydrodiconiferyl alcohol
• (+)-DCA
• 5-O-Methylhierochin D
• (2S,3R)-glycosmisic alcohol
• (7S,8R)-dehydrodiconiferyl alcohol
• (2S,3R)-dehydrodiconiferyl alcohol
• 4-{(2s,3r)-3-(hydroxymethyl)-5-[(1e)-3-hydroxy-1-propen-1-yl]-7-m Ethoxy-2,3-dihydro-1-benzofuran-2-yl}-2-methoxyphenol
• (+)-(2S,3R)-dehydrodiconiferyl alcohol
• W1813
• (2S,3R)-2-(3-methoxy-4-hydroxyphenyl)-5-[(1E)-3-hydroxy-1-propenyl]-7-metho
• (2S,3R)-2-(3-methoxy-4-hydroxyphenyl)-5-[(1E)-3-hydroxy-1-propenyl]-7-methoxy-2,3-dihydrobenzofuran-3-methanol
• (2S,3R)-2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-5-[(E)-3-hydroxy-1-propenyl]-3-hyd
• Diconiferyl alcohol, dehydro-
• (E)-4-(3-(Hydroxymethyl)-5-(3-hydroxyprop-1-en-1-yl)-7-methoxy-2,3-dihydrobenzofuran-2-yl)-2-methoxyphenol
• E88878
• lignin cw compound-2004
• KUSXBOZNRPQEON-ONEGZZNKSA-N
• BDBM50340634
• Q27105134
• MEGxp0_000971
• 4263-87-0
• G(8-5)G
• (E)-Dehydrodiconiferyl alcohol
• HY-N2682B
• AKOS040761592
• AS-79327
• AKOS040758179
• 4-(3-(Hydroxymethyl)-5-[(1E)-3-hydroxy-1-propenyl]-7-methoxy-2,3-dihydro-1-benzofuran-2-yl)-2-methoxyphenol #
• 4-{3-(hydroxymethyl)-5-[(1E)-3-hydroxyprop-1-en-1-yl]-7-methoxy-2,3-dihydro-1-benzofuran-2-yl}-2-methoxyphenol
• CHEMBL4163889
• 3-Benzofuranmethanol,2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-5-[(1E)-3-hydroxy-1-propenyl]-7-methoxy-, (2S,3R)-
• dehydrodiconiferol
• CS-0202728
• CHEBI:91184
• 528814-97-3
• 4-(3-(Hydroxymethyl)-5-(3-hydroxyprop-1-en-1-yl)-7-methoxy-2,3-dihydrobenzofuran-2-yl)-2-methoxyphenol
• SCHEMBL12963315
• Coniferyl alcohol, dehydrodi-
• 97465-82-2
• Dehydrodiconiferylalkohol
• 4-[3-(Hydroxymethyl)-5-(3-hydroxyprop-1-enyl)-7-methoxy-2,3-dihydro-1-benzofuran-2-yl]-2-methoxyphenol
• DTXSID301311390
• 4-(3-[hydroxymethyl]-5-[3-hydroxyprop-1-enyl]-7-methoxy-2,3-dihydrobenz ofuran-2-yl)-2-methoxyphenol
• (2R,3S)-dehydrodiconiferyl alcohol
• (-)-DCA
• (2S,3R)-2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-5-[(E)-3-hydroxy-1-propenyl]-3-hydroxymethyl-7-methoxybenzo[b]furan
• (2S)-2alpha-[4-hydroxy-3-methoxyphenyl]-2,3-dihydro-5-[(E)-3-hydroxy-1-propenyl]-7-methoxybenzofuran-3beta-methanol
• (2R)-5-[(E)-3-Hydroxy-1-propenyl]-2,3-dihydro-2beta-(4-hydroxy-3-methoxyphenyl)-7-methoxybenzofuran-3alpha-methanol
• (-)-(2R,3S)-dehydrodiconiferyl alcohol
• (2E)-3-[(2S,3R)-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-2,3-dihydro-1-benzofuran-5-yl]prop-2-enol
• 7-Methoxy-5-[(E)-3-hydroxy-1-propenyl]-2beta-(3-methoxy-4-hydroxyphenyl)-2,3-dihydrobenzofuran-3alpha-methanol
• (-)-dehydrodiconiferyl alcohol
• (7R,8S)-dehydrodiconiferyl alcohol
• DA-48745
• 4-(3-(hydroxymethyl)-5-((1E)-3-hydroxyprop-1-en-1-yl)-7-methoxy-2,3-dihydro-1-benzofuran-2-yl)-2-methoxyphenol
• DA-62745
• 4-(3-(hydroxymethyl)-5-((E)-3-hydroxyprop-1-enyl)-7-methoxy-2,3-dihydro-1-benzofuran-2-yl)-2-methoxyphenol
• +Expand

• MDL： MFCD31544311
• InChIKey： KUSXBOZNRPQEON-LNFBDUAVSA-N
• Inchi： 1S/C20H22O6/c1-24-17-10-13(5-6-16(17)23)19-15(11-22)14-8-12(4-3-7-21)9-18(25-2)20(14)26-19/h3-6,8-10,15,19,21-23H,7,11H2,1-2H3/b4-3+/t15-,19+/m0/s1
• SMILES： O1C2C(=C([H])C(/C(/[H])=C(\[H])/C([H])([H])O[H])=C([H])C=2[C@]([H])(C([H])([H])O[H])[C@@]1([H])C1C([H])=C([H])C(=C(C=1[H])OC([H])([H])[H])O[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 358.14166
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 358.14163842g/mol
• Heavy Atom Count: 26
• Complexity: 469
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 88.4

Experimental Properties

• PSA: 88.38
• Boiling Point: 562.0±50.0 °C at 760 mmHg
• Melting Point: 161-162 ºC
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 293.7±30.1 °C
• Solubility: Very slightly soluble (0.39 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.292±0.06 g/cm3 (20 ºC 760 Torr),